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Compound of Interest

Compound Name: 2944

Cat. No.: B611919

For Research Use Only. Not for human or veterinary use.[1][2][3]

This guide provides essential safety protocols and logistical information for handling the T-type
calcium channel blocker Z944 in a laboratory setting. While one Safety Data Sheet (SDS)
classifies Z944 as not hazardous under the Globally Harmonized System (GHS)[1], it is prudent
to treat all research compounds of unknown long-term toxicity with a high degree of caution.[4]
[5][6] This document synthesizes available information and general best practices for handling
potent research compounds to ensure the safety of laboratory personnel.

Chemical and Physical Properties
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Property Value Source

4-[[(3-chloro-5-
) fluorobenzoyl)amino]methyl]-
Chemical Name ) [1]
N-(1,1-dimethylethyl)-1-

piperidineacetamide

Synonyms Ulixacaltamide, Z-944 [2][7]
CAS Number 1199236-64-0 [1]
Molecular Formula C19H27CIFN302 [2][3]
Molecular Weight 383.89 g/mol [2][3]
Appearance White to off-white solid powder  [3]
Solubility Soluble in DMSO and 0.1N 7]

HCl(aq)

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate level of PPE for the
planned procedures.[5][8] For all work with Z944, the following minimum PPE is recommended.
When handling the solid compound or solutions, it is crucial to prevent skin and eye contact, as
well as inhalation.
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Activity

Recommended PPE

Rationale

Weighing and Dispensing
(Solid)

- Chemical splash goggles or
safety glasses with side
shields- Lab coat- Nitrile
gloves (double-gloving

recommended)

High potential for generating

dust and aerosols.[8]

Solution Preparation and

Handling

- Chemical splash goggles or
safety glasses with side
shields- Lab coat- Nitrile

gloves

Minimizes risk of splashes and

skin contact.[8]

General Laboratory Operations

- Safety glasses- Lab coat-

Nitrile gloves

Standard laboratory practice to
protect against incidental

contact.[8]

Experimental Protocols: Safe Handling and Spill

Response

Engineering Controls: All procedures involving solid Z944 or concentrated solutions should be

conducted in a certified chemical fume hood to minimize inhalation exposure.[4][5]

Emergency Procedures: In the event of exposure, follow these first-aid measures immediately.

[2]
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Exposure Route

First-Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, seek immediate medical attention.

Skin Contact

Immediately wash the affected area with soap
and plenty of water. Remove contaminated
clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, lifting the upper
and lower eyelids. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water. Seek

immediate medical attention.

Spill Cleanup: For small spills, absorb any liquid with an inert material (e.g., vermiculite, sand)

and place it in a sealed container for disposal.[6] If a significant amount of solid is spilled,

carefully sweep it up, avoiding dust generation, and place it in a sealed container. All spill

cleanup materials should be disposed of as hazardous waste.

Operational and Disposal Plans

Donning and Doffing PPE Workflow: Proper donning and doffing of PPE are critical to prevent

contamination.[9][10][11][12] The following sequence should be followed:
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Doffing PPE
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Caption: Sequential process for donning and doffing Personal Protective Equipment.

Waste Disposal Plan: All waste contaminated with Z944 should be treated as chemical waste
and disposed of according to institutional and local regulations.[13][14][15] Do not dispose of
Z944 down the drain or in the regular trash.[5]

Waste Type Disposal Procedure

] Collect in a clearly labeled, sealed container for
Solid 2944 Waste )
hazardous solid waste.

o ] Collect in a clearly labeled, sealed container for
Liquid Z944 Waste (Solutions) h q liquid .
azardous liquid waste.

) ] ) ] Collect in a designated, puncture-resistant
Contaminated Labware (e.g., pipette tips, vials) )
container labeled as hazardous waste.[8]

Contaminated PPE (e.g., gloves, disposable lab  Place in a sealed bag or container labeled as

coats) hazardous waste.[8]

Waste Disposal Workflow:
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Caption: Segregation and disposal pathway for Z944-contaminated waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Z944]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611919#personal-protective-equipment-for-handling-
z944]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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